Cas no 141454-61-7 (N-(5-Bromopyridin-2-yl)-2-chloroacetamide)

• Product Name: N-(5-Bromopyridin-2-yl)-2-chloroacetamide
• CAS No: 141454-61-7
• MF: C₇H₆BrClN₂O
• MW: 249.492339611053
• MDL: MFCD00461174
• CID: 1078234
• PubChem ID: 7342289
• Update Time: 2025-04-20

N-(5-Bromopyridin-2-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromopyridin-2-yl)-2-chloroacetamide
• Acetamide,N-(5-bromo-2-pyridinyl)-2-chloro-
• N-(5-bromo-2-pyridinyl)-2-chloroacetamide
• 2-chloro-N-(2-(5-bromo)pyridinyl)acetamide
• AC1OKU6H
• AC1Q3TL7
• ACMC-20n0hk
• N-(5-bromo(2-pyridyl))-2-chloroacetamide
• N-(5-bromo-2-pyridinyl)-2-chloroacetamide(SALTDATA: FREE)
• SBB040690
• SureCN2319444
• ALBB-002332
• AN-584/40403444
• MFCD00461174
• STK205651
• 141454-61-7
• CS-0215427
• AKOS000268696
• DTXSID90428552
• LS-01178
• Z199472018
• DB-029330
• OVIDBGFJVRQUPX-UHFFFAOYSA-N
• Acetamide, N-(5-bromo-2-pyridinyl)-2-chloro-
• SCHEMBL2319444
• EN300-24663

• MDL： MFCD00461174
• Inchi： 1S/C7H6BrClN2O/c8-5-1-2-6(10-4-5)11-7(12)3-9/h1-2,4H,3H2,(H,10,11,12)
• InChI Key： OVIDBGFJVRQUPX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(CCl)=O

Computed Properties

• Exact Mass: 247.93500
• Monoisotopic Mass: 247.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.09440

N-(5-Bromopyridin-2-yl)-2-chloroacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT